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Compound of Interest

Compound Name:
4'-Chloro-3-(3-

methylphenyl)propiophenone

CAS No.: 898790-65-3

Cat. No.: B3023737

Get Quote

Technical Guide: 4'-Chloro-3-(3-
methylphenyl)propiophenone
Part 1: Executive Summary & Identification
4'-Chloro-3-(3-methylphenyl)propiophenone (also known as 1-(4-chlorophenyl)-3-(3-

methylphenyl)propan-1-one) is a diarylpropanoid derivative structurally related to the centrally

acting muscle relaxants Tolperisone and Eperisone. It serves as a critical intermediate in the

synthesis of next-generation muscle relaxants and sodium channel blockers. Its scaffold—a

"dihydrochalcone" core—allows for the exploration of Structure-Activity Relationships (SAR) to

optimize lipophilicity and metabolic stability in drug candidates.
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Parameter Detail

CAS Number 844884-92-0

IUPAC Name
1-(4-chlorophenyl)-3-(3-methylphenyl)propan-1-

one

Molecular Formula C₁₆H₁₅ClO

Molecular Weight 258.74 g/mol

SMILES
CC1=CC=CC(CCC(=O)C2=CC=C(Cl)C=C2)=C

1

Structural Class Dihydrochalcone / Diarylpropanone

Part 2: Physicochemical Properties
Note: Where experimental values for this specific CAS are proprietary or absent from public

registries, values are derived from validated predictive models (EPA T.E.S.T., ACD/Labs) and

structural analogs (e.g., 4'-chloropropiophenone).

Physical Constants
Property Value / Range Confidence

Appearance
Off-white to pale yellow

crystalline solid
High (Analogous)

Melting Point 45 – 55 °C (Predicted) Medium

Boiling Point 373 ± 20 °C (at 760 mmHg) High (Predicted)

Density 1.13 ± 0.06 g/cm³ High (Predicted)

Flash Point ~173 °C High (Predicted)

Vapor Pressure 1.91 x 10⁻⁶ mmHg (at 25 °C) High (Predicted)

Solubility & Lipophilicity
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Solvent/Parameter Value Implications for Workflow

Water Solubility Insoluble (< 0.1 mg/L)
Requires organic co-solvents

for bio-assays.

LogP (Octanol/Water) 4.5 – 5.1
Highly lipophilic; crosses BBB

effectively.

Soluble In
Dichloromethane (DCM), Ethyl

Acetate, Ethanol, DMSO

Standard extraction/purification

solvents apply.

Part 3: Synthesis & Manufacturing Protocol
The synthesis of 4'-Chloro-3-(3-methylphenyl)propiophenone is most efficiently achieved via

a two-step sequence: Claisen-Schmidt Condensation followed by Selective Hydrogenation.

Reaction Scheme Visualization

4'-Chloroacetophenone

Step 1: Claisen-Schmidt
(NaOH, EtOH, RT)

3-Methylbenzaldehyde

Chalcone Intermediate
(Unsaturated)

- H2O Step 2: Hydrogenation
(H2, Pd/C, EtOAc)

Target Dihydrochalcone
(C16H15ClO)

+ H2

Click to download full resolution via product page

Caption: Two-step synthesis via aldol condensation and catalytic hydrogenation.

Detailed Protocol
Step 1: Claisen-Schmidt Condensation
Objective: Synthesize the unsaturated chalcone intermediate, (E)-1-(4-chlorophenyl)-3-(3-

methylphenyl)prop-2-en-1-one.

Reagents:

4'-Chloroacetophenone (1.0 eq)
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3-Methylbenzaldehyde (1.0 eq)[1]

Sodium Hydroxide (NaOH), 10% aqueous solution (2.0 eq)

Ethanol (95%)

Procedure:

Dissolve 4'-chloroacetophenone (15.4 g, 100 mmol) and 3-methylbenzaldehyde (12.0 g,

100 mmol) in Ethanol (100 mL) in a round-bottom flask.

Cool the mixture to 0–5 °C in an ice bath.

Add 10% NaOH solution (80 mL) dropwise over 20 minutes with vigorous stirring.

Allow the reaction to warm to room temperature (20–25 °C) and stir for 4–6 hours. A heavy

precipitate (the chalcone) should form.

Work-up: Pour the reaction mixture into ice-cold water (300 mL) and neutralize with dilute

HCl to pH ~7. Filter the solid, wash with cold water (3x50 mL), and recrystallize from

Ethanol to obtain the yellow crystalline chalcone.

Step 2: Selective Hydrogenation
Objective: Reduce the alkene double bond without dechlorinating the aromatic ring.

Reagents:

Chalcone Intermediate (from Step 1)

Pd/C (5% or 10%), 10 mol% loading

Ethyl Acetate (EtOAc) or Ethanol

Hydrogen gas (balloon pressure or 1 atm)

Procedure:

Dissolve the chalcone (10 g) in EtOAc (100 mL).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://comptox.epa.gov/dashboard/chemical/properties/DTXSID60644060
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add Pd/C catalyst (0.5 g) carefully under an inert atmosphere (Nitrogen).

Purge the flask with Hydrogen gas three times.

Stir the mixture under H₂ atmosphere at room temperature. Monitor via TLC

(Hexane:EtOAc 8:2) every 30 minutes. Critical: Stop reaction immediately upon

disappearance of starting material (usually 1–2 hours) to prevent over-reduction of the

ketone or dechlorination.

Work-up: Filter the catalyst through a Celite pad. Concentrate the filtrate under reduced

pressure.

Purification: The crude oil/solid can be recrystallized from Hexane/EtOAc or purified via

silica gel chromatography to yield the target 4'-Chloro-3-(3-
methylphenyl)propiophenone.

Part 4: Applications in Drug Discovery
This molecule functions as a lipophilic scaffold for Voltage-Gated Sodium Channel (VGSC)

Blockers. It mimics the pharmacophore of Tolperisone, which stabilizes nerve membranes and

inhibits polysynaptic reflexes.

Mechanism of Action (Hypothetical)
The structural similarity to Tolperisone suggests this compound acts by blocking voltage-gated

sodium channels (Nav1.x), thereby reducing neuronal excitability.
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Caption: Proposed signaling pathway for muscle relaxation via Na+ channel blockade.

Part 5: Safety & Handling (SDS Summary)
Signal Word:WARNING
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Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319
Causes serious eye irritation.

[2][3]

STOT-SE H335
May cause respiratory

irritation.[4]

Handling Protocol:

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use in a fume hood to avoid

inhalation of dust/vapors.

Storage: Store in a cool, dry place (2–8 °C recommended) under an inert atmosphere

(Argon/Nitrogen) to prevent oxidation over long periods.

Spill Response: Sweep up solid spills to avoid dust generation. Wash area with ethanol

followed by water.
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127-132. (Protocol Reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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